Cas no 876742-91-5 (methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate)
Methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate is a versatile indole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive formyl group at the 3-position and an ester moiety at the 6-position, making it a valuable intermediate for constructing complex heterocyclic compounds. The 1-ethyl substitution enhances stability while maintaining reactivity in further functionalization. This compound is particularly useful in the synthesis of indole-based scaffolds, which are prevalent in bioactive molecules and drug discovery. High purity and well-defined reactivity ensure consistent performance in coupling, condensation, and cyclization reactions. Its compatibility with diverse reaction conditions makes it a preferred choice for researchers developing novel pharmacophores.
876742-91-5 structure
Product Name:methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate
CAS No:876742-91-5
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD16037096
CID:5229236
PubChem ID:59425156
Update Time:2026-03-07
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-6-carboxylic acid, 1-ethyl-3-formyl, methyl ester
- methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate
-
- MDL: MFCD16037096
- Inchi: 1S/C13H13NO3/c1-3-14-7-10(8-15)11-5-4-9(6-12(11)14)13(16)17-2/h4-8H,3H2,1-2H3
- InChI Key: QIBQCLSEIBGUGH-UHFFFAOYSA-N
- SMILES: N1(CC)C2=C(C=CC(C(OC)=O)=C2)C(C=O)=C1
Computed Properties
- Exact Mass: 231.08954328g/mol
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 48.3Ų
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01067814-1g |
1H-indole-6-carboxylic acid, 1-ethyl-3-formyl, methyl ester |
876742-91-5 | 95% | 1g |
¥5180.0 | 2024-04-17 | |
| Ambeed | A1096294-1g |
1H-indole-6-carboxylic acid, 1-ethyl-3-formyl, methyl ester |
876742-91-5 | 95% | 1g |
$755.0 | 2025-04-16 | |
| Enamine | EN300-330116-0.05g |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate |
876742-91-5 | 95.0% | 0.05g |
$888.0 | 2025-03-18 | |
| Enamine | EN300-330116-0.1g |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate |
876742-91-5 | 95.0% | 0.1g |
$930.0 | 2025-03-18 | |
| Enamine | EN300-330116-0.25g |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate |
876742-91-5 | 95.0% | 0.25g |
$972.0 | 2025-03-18 | |
| Enamine | EN300-330116-0.5g |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate |
876742-91-5 | 95.0% | 0.5g |
$1014.0 | 2025-03-18 | |
| Enamine | EN300-330116-1.0g |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate |
876742-91-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-18 | |
| Enamine | EN300-330116-2.5g |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate |
876742-91-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-18 | |
| Enamine | EN300-330116-5.0g |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate |
876742-91-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-18 | |
| Enamine | EN300-330116-10.0g |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate |
876742-91-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-18 |
methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
876742-91-5 (methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate) Related Products
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- 592546-73-1(Benzoic acid, 4-[(3-formyl-1H-indol-1-yl)methyl]-, methyl ester (9CI))
- 108438-43-3(Methyl 1-methyl-1H-indole-3-carboxylate)
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- 155134-27-3(1H-Indole-3-carboxylic acid, 7-methyl-1-(phenylmethyl)-, methyl ester)
- 1160219-36-2(methyl 3-formyl-1-methyl-1H-indole-6-carboxylate)
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